3-bromo-5-(difluoromethoxy)benzene-1-sulfonyl chloride
Description
“3-bromo-5-(difluoromethoxy)benzene-1-sulfonyl chloride” is a chemical compound with the molecular formula C7H4BrClF2O3S . It is a derivative of aryl sulfonyl chloride .
Physical And Chemical Properties Analysis
The compound is a clear colorless liquid with a refractive index of 1.5220-1.5270 at 20°C . The assay (GC) is ≥96.0% .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-(difluoromethoxy)benzene-1-sulfonyl chloride involves the introduction of a sulfonyl chloride group onto a 3-bromo-5-(difluoromethoxy)benzene molecule. This can be achieved through a series of reactions starting with the synthesis of 3-bromo-5-(difluoromethoxy)benzene, followed by the introduction of a sulfonyl group and subsequent conversion to the sulfonyl chloride.", "Starting Materials": [ "3-bromoanisole", "difluoromethane", "sodium hydride", "sulfonyl chloride", "thionyl chloride", "chlorine gas" ], "Reaction": [ "Step 1: Synthesis of 3-bromo-5-(difluoromethoxy)benzene by reacting 3-bromoanisole with difluoromethane in the presence of sodium hydride.", "Step 2: Introduction of sulfonyl group by reacting 3-bromo-5-(difluoromethoxy)benzene with sulfonyl chloride in the presence of a Lewis acid catalyst.", "Step 3: Conversion of sulfonyl group to sulfonyl chloride by reacting the sulfonyl group with thionyl chloride.", "Step 4: Purification of the product by distillation or recrystallization." ] } | |
CAS RN |
2386579-60-6 |
Product Name |
3-bromo-5-(difluoromethoxy)benzene-1-sulfonyl chloride |
Molecular Formula |
C7H4BrClF2O3S |
Molecular Weight |
321.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
